Cas no 2228628-98-4 (tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate)

Tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate is a specialized carbamate derivative featuring a chloropropenyl substituent, a phenolic hydroxyl group, and a methoxy moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active compounds or functionalized aromatic systems. The tert-butyl carbamate group enhances stability, facilitating handling and storage, while the reactive chloropropenyl side chain offers versatility for further functionalization via nucleophilic substitution or cross-coupling reactions. The presence of both hydroxyl and methoxy groups provides additional sites for selective modification, making this compound useful in medicinal chemistry and materials science applications. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate structure
2228628-98-4 structure
Product Name:tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
CAS No:2228628-98-4
MF:C15H20ClNO4
MW:313.77660369873
CID:6085871
PubChem ID:165709780
Update Time:2025-05-24

tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
    • 2228628-98-4
    • tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
    • EN300-1898092
    • Inchi: 1S/C15H20ClNO4/c1-9(8-16)10-6-11(13(18)12(7-10)20-5)17-14(19)21-15(2,3)4/h6-7,18H,1,8H2,2-5H3,(H,17,19)
    • InChI Key: ZGVMHULLKAUQTE-UHFFFAOYSA-N
    • SMILES: ClCC(=C)C1=CC(=C(C(=C1)NC(=O)OC(C)(C)C)O)OC

Computed Properties

  • Exact Mass: 313.1080858g/mol
  • Monoisotopic Mass: 313.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.8Ų

tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1898092-1g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
1g
$1343.0 2023-09-18
Enamine
EN300-1898092-5g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
5g
$3894.0 2023-09-18
Enamine
EN300-1898092-10g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
10g
$5774.0 2023-09-18
Enamine
EN300-1898092-0.05g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
0.05g
$1129.0 2023-09-18
Enamine
EN300-1898092-0.1g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
0.1g
$1183.0 2023-09-18
Enamine
EN300-1898092-0.25g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
0.25g
$1235.0 2023-09-18
Enamine
EN300-1898092-0.5g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
0.5g
$1289.0 2023-09-18
Enamine
EN300-1898092-1.0g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
1g
$1343.0 2023-06-01
Enamine
EN300-1898092-2.5g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
2.5g
$2631.0 2023-09-18
Enamine
EN300-1898092-5.0g
tert-butyl N-[5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
2228628-98-4
5g
$3894.0 2023-06-01

Additional information on tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate

Research Brief on tert-Butyl N-5-(3-Chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS: 2228628-98-4)

The compound tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS: 2228628-98-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in pharmaceutical research.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of complex molecules, particularly those targeting neurodegenerative diseases and cancer. Its unique structural features, including the tert-butyl carbamate group and the chloropropenyl moiety, make it a valuable scaffold for further chemical modifications. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and confirm its purity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the development of novel kinase inhibitors. The study demonstrated that derivatives of tert-butyl N-5-(3-chloroprop-1-en-2-yl)-2-hydroxy-3-methoxyphenylcarbamate exhibited significant inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's role in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The chloropropenyl group was found to enhance the binding affinity of these molecules to E3 ubiquitin ligases, a critical component of the PROTAC mechanism. This application underscores the compound's versatility in modern drug discovery platforms.

From a synthetic chemistry perspective, several research groups have reported improved methodologies for producing this compound with higher yields and greater enantiomeric purity. A 2024 paper in Organic Process Research & Development described a novel catalytic system that reduces byproduct formation during the key carbamation step, addressing previous challenges in large-scale synthesis.

While the current research landscape is promising, further investigations are needed to fully explore the pharmacological potential of this compound and its derivatives. Ongoing studies are focusing on its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties to evaluate its suitability as a drug candidate. The compound's unique chemical features continue to make it a subject of interest across multiple therapeutic areas in medicinal chemistry research.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.